Cas no 941900-44-3 (N-benzyl-2,4-dimethyl-5-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide)

• Product Name: N-benzyl-2,4-dimethyl-5-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide
• CAS No: 941900-44-3
• MF: C₂₃H₂₆N₂O₄S₂
• MW: 458.593543529511
• CID: 6291760
• PubChem ID: 16805068
• Update Time: 2025-05-17

N-benzyl-2,4-dimethyl-5-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2,4-dimethyl-5-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide
• AKOS024481145
• VU0493138-1
• N-benzyl-5-(N,4-dimethylphenylsulfonamido)-2,4-dimethylbenzenesulfonamide
• F3247-0095
• N-benzyl-2,4-dimethyl-5-[methyl-(4-methylphenyl)sulfonylamino]benzenesulfonamide
• 941900-44-3

• Inchi： 1S/C23H26N2O4S2/c1-17-10-12-21(13-11-17)31(28,29)25(4)22-15-23(19(3)14-18(22)2)30(26,27)24-16-20-8-6-5-7-9-20/h5-15,24H,16H2,1-4H3
• InChI Key： RAQPWTCDHHQKAK-UHFFFAOYSA-N
• SMILES： S(C1=CC(=C(C)C=C1C)N(C)S(C1C=CC(C)=CC=1)(=O)=O)(NCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 458.13339966g/mol
• Monoisotopic Mass: 458.13339966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 100Ų

Additional information on N-benzyl-2,4-dimethyl-5-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide

N-benzyl-2,4-dimethyl-5-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide (CAS No. 941900-44-3): A Comprehensive Overview

N-benzyl-2,4-dimethyl-5-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide (CAS No. 941900-44-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, which include a benzyl group, two methyl groups, and a substituted tosylamido moiety. The compound's intricate structure and functional groups make it a valuable candidate for various biological and pharmaceutical applications.

The structural complexity of N-benzyl-2,4-dimethyl-5-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide (CAS No. 941900-44-3) is a key factor in its potential therapeutic properties. The presence of the benzyl group and the methyl substituents on the benzene ring contribute to its lipophilicity, which can enhance its ability to cross biological membranes and reach target sites within cells. The tosylamido moiety, on the other hand, imparts specific chemical reactivity and can influence the compound's interactions with biological targets.

Recent studies have explored the pharmacological properties of N-benzyl-2,4-dimethyl-5-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide (CAS No. 941900-44-3). One notable area of research is its potential as an antimicrobial agent. Sulfonamides are well-known for their antibacterial activity, and this particular compound has shown promise in inhibiting the growth of various bacterial strains. In vitro studies have demonstrated that it exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria, making it a potential candidate for the development of new antibiotics.

In addition to its antimicrobial properties, N-benzyl-2,4-dimethyl-5-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide (CAS No. 941900-44-3) has also been investigated for its anti-inflammatory effects. Inflammation is a common underlying factor in many diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Preliminary studies have indicated that this compound can modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory conditions.

The mechanism of action of N-benzyl-2,4-dimethyl-5-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide (CAS No. 941900-44-3) is an area of ongoing research. Current evidence suggests that it may act through multiple pathways, including the inhibition of specific enzymes involved in bacterial metabolism and the modulation of signaling pathways associated with inflammation. Understanding these mechanisms is crucial for optimizing its use in drug development and clinical applications.

Clinical trials are essential for evaluating the safety and efficacy of new compounds like N-benzyl-2,4-dimethyl-5-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide (CAS No. 941900-44-3). While preclinical studies have shown promising results, further research is needed to assess its performance in human subjects. Early-phase clinical trials are currently underway to evaluate its pharmacokinetics, pharmacodynamics, and safety profile in healthy volunteers and patients with specific conditions.

From a synthetic chemistry perspective, the synthesis of N-benzyl-2,4-dimethyl-5-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide (CAS No. 941900-44-3) involves several steps that require precise control over reaction conditions to ensure high yields and purity. The synthesis typically starts with the preparation of the benzyl-substituted benzene ring followed by the introduction of the methyl groups and the tosylamido moiety. Advances in synthetic methods have led to more efficient and scalable routes for producing this compound, which is crucial for its commercialization.

In conclusion, N-benzyl-2,4-dimethyl-5-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide (CAS No. 941900-44-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for further investigation and development. As research continues to uncover more about its mechanisms of action and therapeutic potential, it is likely to play an increasingly important role in addressing unmet medical needs.